Cas no 1332302-04-1 (Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-)

• Product Name: Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
• CAS No: 1332302-04-1
• MF: C₁₃H₁₀ClN₅O
• MW: 287.704400539398
• CID: 2122435
• Update Time: 2023-11-19

Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-cyanopyrimidin-4-ylamino)-N-methylbenzamide
• KMLGSJCXIKXSCZ-UHFFFAOYSA-N
• Benzamide, 3-[(2-chloro-5-cyano-4-pyrimidinyl)amino]-N-methyl-
• CID 86685250

• Inchi： 1S/C13H10ClN5O/c1-16-12(20)8-3-2-4-10(5-8)18-11-9(6-15)7-17-13(14)19-11/h2-5,7H,1H3,(H,16,20)(H,17,18,19)
• InChI Key： KMLGSJCXIKXSCZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C#N)C(=N1)NC1=CC=CC(C(NC)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Topological Polar Surface Area: 90.7

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 581.2±45.0 °C(Predicted)
• pka: 14.73±0.46(Predicted)